Cas no 78494-45-8 (2,4-dichloro-6-ethylpyrimidine-5-carbonitrile)

• Product Name: 2,4-dichloro-6-ethylpyrimidine-5-carbonitrile
• CAS No: 78494-45-8
• CID: 4659024
• PubChem ID: 137698985
• Update Time: 2025-06-15

2,4-dichloro-6-ethylpyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6-ethylpyrimidine-5-carbonitrile

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2,4-dichloro-6-ethylpyrimidine-5-carbonitrile

Introduction to 2,4-dichloro-6-ethylpyrimidine-5-carbonitrile (CAS No. 78494-45-8)

2,4-dichloro-6-ethylpyrimidine-5-carbonitrile, identified by its CAS number 78494-45-8, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic compound features a pyrimidine core substituted with chloro and ethyl groups, along with a nitrile functional group at the 5-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The compound's molecular structure, characterized by its electron-withdrawing nitrile group and electron-donating ethyl group, contributes to its reactivity and utility in synthetic chemistry. The presence of two chlorine atoms at the 2- and 4-positions enhances its versatility as a building block in medicinal chemistry. Researchers have leveraged these properties to develop novel therapeutic agents targeting diverse biological pathways.

In recent years, 2,4-dichloro-6-ethylpyrimidine-5-carbonitrile has garnered attention for its role in the development of antiviral and anticancer agents. The pyrimidine scaffold is a common motif in nucleoside analogs, which are known for their efficacy against viral infections. For instance, derivatives of this compound have been investigated for their potential to inhibit RNA-dependent RNA polymerases in viruses, offering a promising avenue for antiviral drug discovery.

The nitrile group in 2,4-dichloro-6-ethylpyrimidine-5-carbonitrile serves as a versatile handle for further functionalization. It can be hydrolyzed to form carboxylic acids or converted into amides, enabling the synthesis of a wide range of bioactive molecules. This adaptability has made it a preferred choice for medicinal chemists seeking to design new drugs with tailored properties.

Moreover, the compound's stability under various reaction conditions makes it an ideal candidate for large-scale synthesis. Its ability to participate in nucleophilic substitution reactions allows for efficient incorporation into complex molecular frameworks. These attributes have been exploited in the development of novel agrochemicals and specialty chemicals, further highlighting its industrial significance.

The pharmaceutical industry has shown particular interest in derivatives of 2,4-dichloro-6-ethylpyrimidine-5-carbonitrile due to their potential therapeutic applications. For example, researchers have synthesized analogs that exhibit inhibitory activity against kinases involved in cancer progression. By modifying the substituents on the pyrimidine ring, scientists have been able to fine-tune the biological activity of these compounds, leading to the discovery of novel drug candidates.

In conclusion, 2,4-dichloro-6-ethylpyrimidine-5-carbonitrile (CAS No. 78494-45-8) is a multifaceted compound with broad applications in pharmaceutical and chemical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, its importance in drug discovery and industrial chemistry is likely to grow further.